An In-Depth Technical Guide to 2-Amino-8-oxononanoic Acid Hydrochloride
An In-Depth Technical Guide to 2-Amino-8-oxononanoic Acid Hydrochloride
For Researchers, Scientists, and Drug Development Professionals
Introduction
2-Amino-8-oxononanoic acid hydrochloride is a non-canonical amino acid that serves as a powerful tool in chemical biology and protein engineering. Its unique keto group provides a bio-orthogonal chemical handle, allowing for the site-specific modification of proteins. This enables the introduction of a wide array of functionalities, including fluorescent probes, biotin (B1667282) tags, and cross-linking agents, with high precision and efficiency. This guide provides a comprehensive overview of the chemical properties, experimental protocols, and applications of 2-Amino-8-oxononanoic acid hydrochloride.
Chemical Properties
Table 1: General and Physical Properties
| Property | Value | Source |
| Chemical Formula | C₉H₁₈ClNO₃ | [2] |
| Molecular Weight | 223.70 g/mol | [2] |
| CAS Number | 2984160-77-0 | [3] |
| Appearance | Solid | [3] |
| Melting Point | Not publicly available | - |
| Boiling Point | Not publicly available | - |
| pKa | Not publicly available | - |
Table 2: Solubility Data
| Solvent | Solubility | Source |
| DMSO | 50 mg/mL (223.51 mM) | [2] |
| In vivo formulation 1 | ≥ 4.55 mg/mL (20.34 mM) | [3] |
| In vivo formulation 2 | ≥ 2.5 mg/mL (11.18 mM) | [2] |
| In vivo formulation 3 | ≥ 2.5 mg/mL (11.18 mM) | [2] |
Note: In vivo formulations are complex solvent systems. For details, refer to the supplier's technical data sheet.[2]
Table 3: Spectral Data
| Type of Spectrum | Data | Source |
| ¹H NMR | Data not publicly available. Expected to be consistent with the structure. | - |
| ¹³C NMR | Data not publicly available. Expected to be consistent with the structure. | - |
| Mass Spectrum | Data not publicly available. Expected to show a molecular ion peak corresponding to the free amine. | - |
| IR Spectrum | Data not publicly available. Expected to show characteristic peaks for amine, carboxylic acid, and ketone functional groups. | - |
Experimental Protocols
The primary application of 2-Amino-8-oxononanoic acid hydrochloride is its incorporation into proteins to serve as a reactive handle for subsequent labeling. This is typically achieved through the use of an evolved aminoacyl-tRNA synthetase/tRNA pair that recognizes the unnatural amino acid and an amber stop codon (UAG) introduced at the desired site in the gene of interest.[4]
Genetic Incorporation of 2-Amino-8-oxononanoic Acid
This protocol outlines the general steps for the site-specific incorporation of 2-Amino-8-oxononanoic acid into a target protein expressed in E. coli.
Materials:
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E. coli expression strain (e.g., BL21(DE3))
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Expression plasmid for the target protein with a UAG codon at the desired position.
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A compatible plasmid carrying the gene for the evolved pyrrolysyl-tRNA synthetase (PylRS) and its corresponding tRNA (pEVOL plasmid).[4]
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2-Amino-8-oxononanoic acid hydrochloride.
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Appropriate growth media (e.g., LB or minimal media) and antibiotics.
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Inducers (e.g., IPTG and L-arabinose).
Methodology:
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Transformation: Co-transform the E. coli expression strain with the target protein plasmid and the pEVOL-PylRS plasmid.
-
Culture Growth: Grow the transformed cells in a suitable medium with appropriate antibiotics to an OD₆₀₀ of 0.6-0.8 at 37°C.
-
Induction and Supplementation:
-
Target Protein Expression: Induce the expression of the target protein by adding the appropriate inducer (e.g., IPTG).[5]
-
Harvesting and Purification:
-
Reduce the temperature to 20-25°C and continue to grow the culture for 16-20 hours.[5]
-
Harvest the cells by centrifugation.
-
Lyse the cells and purify the target protein using standard chromatography techniques (e.g., Ni-NTA affinity chromatography if the protein is His-tagged).
-
Labeling of the Keto-Containing Protein
The ketone group introduced into the protein can be specifically labeled with molecules containing a hydrazide or an aminooxy group to form a stable hydrazone or oxime linkage, respectively.[3]
Materials:
-
Purified protein containing 2-Amino-8-oxononanoic acid.
-
Labeling reagent (e.g., fluorescein (B123965) hydrazide, biotin hydrazide).
-
Labeling buffer (e.g., 100 mM sodium phosphate, 150 mM NaCl, pH 7.4).
Methodology:
-
Prepare Protein Solution: Dissolve the purified protein in the labeling buffer to a concentration of 1-10 mg/mL.
-
Prepare Labeling Reagent Stock: Dissolve the hydrazide or aminooxy-containing probe in a suitable solvent (e.g., DMSO) to a concentration of 10-50 mM.
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Labeling Reaction: Add the labeling reagent stock solution to the protein solution to a final concentration of 1-5 mM. The optimal ratio of labeling reagent to protein should be determined empirically.
-
Incubation: Incubate the reaction mixture at room temperature for 2-16 hours. The reaction progress can be monitored by mass spectrometry or SDS-PAGE (if the label imparts a significant mass or fluorescence change).
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Removal of Excess Label: Remove the unreacted labeling reagent by size-exclusion chromatography (e.g., a desalting column) or dialysis.
Biological Activity and Applications
2-Amino-8-oxononanoic acid is primarily utilized as a research tool and is not known to have any intrinsic biological or signaling activity. Its significance lies in its application for the site-specific modification of proteins.
Key Applications:
-
Fluorescent Labeling: Attachment of fluorescent dyes for imaging and biophysical studies (e.g., FRET).
-
Biotinylation: Introduction of biotin for affinity purification and detection.
-
Cross-linking: Introduction of photo-cross-linkers to study protein-protein interactions.
-
Drug Conjugation: Site-specific attachment of small molecule drugs to proteins or antibodies.
-
Protein Engineering: Introduction of novel functionalities to modulate protein structure and function.
The use of keto-amino acids like 2-Amino-8-oxononanoic acid provides a robust and versatile platform for protein engineering and the development of novel protein-based therapeutics and diagnostics. Its bio-orthogonality ensures that the labeling reaction is highly specific and does not interfere with the native protein chemistry.
